(2-Aminoethyl)(decyl)amine

• IUPAC Name: N'-decylethane-1,2-diamine
• InChI: InChI=1S/C12H28N2/c1-2-3-4-5-6-7-8-9-11-14-12-10-13/h14H,2-13H2,1H3
• InChI Key: YZPMGCUOUVFLJC-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCNCCN
• Molecular Formula: C12H28N2
• DSSTOX Substance ID: DTXSID00505964
• Molecular Weight: 200.36 g/mol
• CAS RN: 7261-71-4

Description

(2-Aminoethyl)(decyl)amine is a chemical compound with the CAS Number: 7261-71-4. It has a molecular weight of 200.37 and is typically in the form of an oil. The IUPAC name for this compound is N1-decyl-1,2-ethanediamine.

Synthesis Analysis

The synthesis of amines like (2-Aminoethyl)(decyl)amine can be achieved through various methods. One common method is the alkylation of ammonia or 1º-amines to form primary amines. Another method involves the reduction of nitrogen compounds such as nitro compounds, azides, imines, nitriles, or unsubstituted amides. The reduction can be achieved using hydrogen over a metal catalyst or with lithium aluminum hydride.

Molecular Structure Analysis

The molecular structure of amines like (2-Aminoethyl)(decyl)amine can be analyzed using spectroscopic techniques. In the 1H NMR spectrum, the hydrogens attached to an amine typically appear around 0.5-5.0 ppm, depending on the amount of hydrogen bonding and the sample’s concentration. The hydrogens on carbons directly bonded to an amine typically appear around 2.3-3.0 ppm.

Chemical Reactions Analysis

Amines are known to be good nucleophiles due to their basic nature. They can react with carbonyl compounds to form imines. They can also react with acid chlorides to form amides. Furthermore, amines can react with sulfonyl groups to form sulfonamides.

Physical And Chemical Properties Analysis

The physical properties of amines like (2-Aminoethyl)(decyl)amine can vary. For instance, the boiling point of methylamine, a primary amine, is -6.3°C. The physical form of (2-Aminoethyl)(decyl)amine is an oil, and it has a melting point of 36-37°C.

Scientific Research Applications

Chemical Synthesis

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Surfactant Production

. Surfactants are compounds that lower the surface tension between two liquids or between a liquid and a solid. They may act as detergents, wetting agents, emulsifiers, foaming agents, and dispersants. . These surfactants have unique properties superior to those of dimeric or monomeric counterparts. .

Safety and Hazards

(2-Aminoethyl)(decyl)amine is considered hazardous. It has been assigned the signal word “Danger” and is associated with the hazard statements H302, H314, and H335. These statements indicate that the compound is harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory irritation.

Future Directions

While specific future directions for (2-Aminoethyl)(decyl)amine were not found in the search results, amines in general have been used in the synthesis of various compounds with potential applications in drug development. For example, the condensation of an (S)- or ®-BINOL-derived dialdehyde and tris (2-aminoethyl)amine produced chiral [2+3] imine cages, which were further reduced to furnish more stable chiral amine cages and applied in the enantioselective recognition of (1R,2R)- and (1S,2S)-1,2-diaminocyclohexane.

Mechanism of Action

Target of Action

(2-Aminoethyl)(decyl)amine is a derivative of ammonia where one hydrogen atom is replaced by a 2-aminoethyl group and another by a decyl group

Mode of Action

These interactions can lead to changes in the conformation and activity of the target molecules .

Biochemical Pathways

For example, they can act as precursors for the synthesis of alkaloids, hormones, and other biologically active compounds .

Pharmacokinetics

They can be metabolized by various enzymes, including monoamine oxidases and N-methyltransferases, and excreted in the urine .

Result of Action

Amines can influence a variety of physiological processes, including neurotransmission, immune response, and cell growth and differentiation .

Action Environment

The action, efficacy, and stability of (2-Aminoethyl)(decyl)amine can be influenced by various environmental factors, including pH, temperature, and the presence of other molecules. For example, the basicity of amines can be affected by pH, which can influence their ability to form hydrogen bonds and interact with their targets .